Cas no 1417859-62-1 ((S)-4-Benzyl-3-(aMinoMethyl)Morpholine)

• Product Name: (S)-4-Benzyl-3-(aMinoMethyl)Morpholine
• CAS No: 1417859-62-1
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 2083414
• PubChem ID: 28307303
• Update Time: 2025-10-21

(S)-4-Benzyl-3-(aMinoMethyl)Morpholine Chemical and Physical Properties

Names and Identifiers

• (S)-4-Benzyl-3-(aMinoMethyl)Morpholine
• (S)-4-Benzyl-3-(amimethyl)morpholine
• CS-0446295
• SCHEMBL6175077
• DB-200563
• 1417859-62-1
• (S)-(4-Benzylmorpholin-3-yl)methanamine

• MDL： MFCD26792477
• Inchi： 1S/C12H18N2O/c13-8-12-10-15-7-6-14(12)9-11-4-2-1-3-5-11/h1-5,12H,6-10,13H2/t12-/m0/s1
• InChI Key： HETPMFZQKHRWBE-LBPRGKRZSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)[C@@H](CN)C1

Computed Properties

• Exact Mass: 206.141913202Da
• Monoisotopic Mass: 206.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.076±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (39 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (S)-4-Benzyl-3-(aMinoMethyl)Morpholine

Chemical Profile of (S)-4-Benzyl-3-(αAminoMethyl)Morpholine (CAS No. 1417859-62-1)

The compound (S)-4-Benzyl-3-(αAminoMethyl)Morpholine, identified by its CAS number 1417859-62-1, is a significant molecule in the field of pharmaceutical chemistry and biotechnology. This chiral morpholine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a benzyl group and an α-amino methyl substituent makes it a versatile scaffold for designing novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of such derivatives in addressing various biological targets, particularly in the realm of enzyme inhibition and receptor binding.

The stereochemistry of the compound, specifically the (S)-configuration, plays a crucial role in its pharmacological activity. Chiral drugs often exhibit different biological responses depending on their optical isomers, making the precise control of stereochemistry essential for therapeutic efficacy. In the case of (S)-4-Benzyl-3-(αAminoMethyl)Morpholine, the (S)-enantiomer has been shown to possess enhanced binding affinity to certain enzymes and receptors compared to its (R)-counterpart. This phenomenon is attributed to the intricate interplay between the substituents and the target site, which can be modulated by subtle changes in molecular conformation.

Recent studies have demonstrated the compound's potential in inhibiting specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. For instance, preliminary research suggests that (S)-4-Benzyl-3-(αAminoMethyl)Morpholine may interact with enzymes like amino acid transaminases, potentially altering metabolic fluxes that contribute to disease progression. The benzyl group and α-amino methyl moiety are particularly noteworthy, as they can serve as hydrogen bond donors or acceptors, facilitating stable interactions with biological targets.

The morpholine ring itself is a well-known pharmacophore in drug design, renowned for its ability to enhance solubility and bioavailability of therapeutic agents. Its incorporation into (S)-4-Benzyl-3-(αAminoMethyl)Morpholine not only improves pharmacokinetic properties but also allows for fine-tuning of electronic and steric interactions with biological targets. This structural feature makes it an attractive candidate for further derivatization and optimization.

In vitro studies have begun to unravel the mechanistic aspects of how (S)-4-Benzyl-3-(αAminoMethyl)Morpholine exerts its effects. Initial experiments indicate that it may modulate enzyme activity by competing with natural substrates or by inducing conformational changes in the enzyme active site. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems designed for targeted therapy.

The synthesis of (S)-4-Benzyl-3-(αAminoMethyl)Morpholine presents unique challenges due to its chiral center and functional groups. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, are being employed to achieve high enantiomeric purity. These techniques are critical for ensuring that the final product exhibits the desired pharmacological properties without unwanted side effects from racemic impurities.

Future research directions include exploring the compound's efficacy in animal models and human clinical trials. Given its promising preclinical data, (S)-4-Benzyl-3-(αAminoMethyl)Morpholine could serve as a lead compound for developing new drugs targeting metabolic disorders and other diseases. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits.

The development of novel pharmaceuticals relies heavily on innovative chemical entities like (S)-4-Benzyl-3-(αAminoMethyl)Morpholine. By leveraging cutting-edge synthetic chemistry and biophysical techniques, scientists are paving the way for more effective and targeted treatments. As our understanding of molecular interactions continues to grow, compounds such as this one will play an increasingly pivotal role in addressing unmet medical needs.